BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 4-Amino-4-
ethylcyclohexan-1-one

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 4-Amino-4-ethylcyclohexan-1-one

Cat. No.: B12282116

This technical guide provides a comprehensive overview of the molecular structure,
physicochemical properties, synthesis, and potential biological activities of 4-Amino-4-
ethylcyclohexan-1-one. The information is intended for researchers, scientists, and
professionals in the field of drug development and chemical research.

Molecular Structure and Identification

4-Amino-4-ethylcyclohexan-1-one is a cyclic ketone and a primary amine. The core structure
consists of a cyclohexane ring with a ketone group at position 1, and both an amino group and
an ethyl group attached to the same carbon at position 4.

Identifier Value

IUPAC Name 4-Amino-4-ethylcyclohexan-1-one
CAS Number 1262484-70-7

Molecular Formula CsH1sNO

Molecular Weight 141.21 g/mol

SMILES O=C1CCC(CC)(N)CC1

Physicochemical Properties
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Experimental physicochemical data for 4-Amino-4-ethylcyclohexan-1-one is not readily
available in the public domain. The following table summarizes the predicted physicochemical
properties based on computational models. These values should be considered as estimates.

Property Predicted Value
Boiling Point 235.6 £ 7.0 °C (at 760 mmHg)
Flash Point 96.3+1.8°C
Density 1.0+0.1 g/cm3
pKa 9.5+ 0.2 (amine)
LogP 0.85
Water Solubility 15.3 g/L
Vapor Pressure 0.0 £ 0.5 mmHg at 25°C
Refractive Index 1.487
Synthesis

A specific, validated experimental protocol for the synthesis of 4-Amino-4-ethylcyclohexan-1-
one is not documented in peer-reviewed literature. However, a plausible synthetic route can be
proposed based on established chemical reactions for the formation of a-amino ketones, such
as the Strecker synthesis or the Bucherer-Bergs reaction, starting from 4-ethylcyclohexanone.

Proposed Synthetic Workflow: Modified Strecker
Synthesis

A potential synthetic pathway for 4-Amino-4-ethylcyclohexan-1-one is a modified Strecker
synthesis. This multi-step, one-pot reaction would involve the treatment of 4-
ethylcyclohexanone with a cyanide source and an ammonia source to form an a-aminonitrile
intermediate, which is then hydrolyzed to the desired product.
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Synthesis of 4-Amino-4-ethylcyclohexan-1-one

Ammonia & Cyanide Source
G-Ethylcyclohexanone) ( (e.g., NH4CI & KCN) )
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Formation of a-Aminonitrile Intermediate

Intermediate
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A proposed synthetic workflow for 4-Amino-4-ethylcyclohexan-1-one.

Detailed Experimental Protocol (Hypothetical)

Reaction: Strecker synthesis of 4-Amino-4-ethylcyclohexan-1-one.

Materials:

4-Ethylcyclohexanone

Ammonium chloride (NH4Cl)

Potassium cyanide (KCN)

Ethanol
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Water

Concentrated Hydrochloric Acid (HCI)

Sodium hydroxide (NaOH) solution

Dichloromethane (or other suitable organic solvent)

Anhydrous magnesium sulfate (MgSQOa)
Procedure:
e Formation of the a-Aminonitrile:

o In a well-ventilated fume hood, dissolve 4-ethylcyclohexanone in ethanol in a round-
bottom flask equipped with a magnetic stirrer.

o Add an aqueous solution of ammonium chloride and potassium cyanide to the flask.

o Stir the reaction mixture at room temperature for 24-48 hours. The progress of the reaction
can be monitored by thin-layer chromatography (TLC).

e Hydrolysis of the a-Aminonitrile:

o Once the formation of the intermediate is complete, carefully add concentrated
hydrochloric acid to the reaction mixture.

o Heat the mixture to reflux for several hours to facilitate the hydrolysis of the nitrile group to
a carboxylic acid and subsequent decarboxylation to the ketone.

e Work-up and Purification:

o After cooling to room temperature, neutralize the reaction mixture with a sodium hydroxide
solution.

o Extract the agueous layer with a suitable organic solvent such as dichloromethane.

o Combine the organic extracts and dry over anhydrous magnesium sulfate.
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o Filter the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

o The crude product can be further purified by column chromatography or recrystallization.

Safety Precautions: This reaction involves the use of highly toxic potassium cyanide and should
only be performed by trained personnel in a well-ventilated fume hood with appropriate
personal protective equipment.

Potential Biological Activity and Signaling Pathways

While there is no direct research on the biological activity of 4-Amino-4-ethylcyclohexan-1-
one, the broader class of aminocyclohexanone derivatives has been investigated for various
pharmacological properties.

Potential Analgesic Activity

Structurally related 4-amino-4-arylcyclohexanones have been reported to possess analgesic
properties. It is hypothesized that these compounds may act on the central nervous system,
potentially through interaction with opioid receptors.

A hypothetical signaling pathway for opioid receptor-mediated analgesia is presented below.
Agonist binding to the opioid receptor (a G-protein coupled receptor) leads to the inhibition of
adenylyl cyclase, a decrease in cyclic AMP (cCAMP) levels, and the modulation of ion channels,
ultimately resulting in a reduction in neuronal excitability and pain perception.[1]
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Hypothetical Opioid Receptor Signaling Pathway
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Hypothetical signaling pathway for potential analgesic effects.
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Potential Antimicrobial Activity

Various cyclohexane derivatives have demonstrated antimicrobial activity against a range of

bacteria and fungi.[2][3] The mechanism of action for these compounds can vary, but some

have been shown to disrupt the bacterial cell membrane.[4] It is plausible that 4-Amino-4-

ethylcyclohexan-1-one could exhibit similar properties. Further research would be required to

validate this and elucidate the specific mechanism.

Spectroscopic Data (Predicted)

No experimental spectroscopic data for 4-Amino-4-ethylcyclohexan-1-one is currently

available. The following are predicted NMR chemical shifts.

Predicted ‘H NMR Spectrum

Chemical Shift Lo . .
Multiplicity Integration Assignment

(ppm)

~25-2.2 m 4H -CH2-C=0

~1.8-1.6 m 4H -CHa2-C(Et)(NH2)-

~1.5 S 2H -NH2

~1.4 q 2H -CH2-CHs

~0.9 t 3H -CHz2-CHs

Predicted **C NMR Spectrum

Chemical Shift (ppm) Assighment

~210 C=0

~58 C(Et)(NH2)

~38 -CHz2-C=0

~30 -CH2-C(Et)(NH2)-

~28 -CH2-CHs

-8 -CH2-CHs
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Note: Predicted NMR data should be used for preliminary identification purposes only and must
be confirmed by experimental analysis.

Conclusion

4-Amino-4-ethylcyclohexan-1-one is a molecule of interest with potential applications in
medicinal chemistry, particularly in the development of new analgesic and antimicrobial agents.
This guide provides a summary of its known and predicted properties. The lack of extensive
experimental data highlights the need for further research to fully characterize this compound
and explore its therapeutic potential. The proposed synthetic route and hypothetical
mechanisms of action serve as a foundation for future investigations in this area.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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